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Compound of Interest

Compound Name: (S)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B1328561

An In-depth Technical Guide to the Safe Handling and Use of (S)-3-
(Methylsulfonyl)pyrrolidine

This guide provides comprehensive safety and handling information for (S)-3-
(Methylsulfonyl)pyrrolidine, intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

(S)-3-(Methylsulfonyl)pyrrolidine is a chemical intermediate. A clear understanding of its
physical and chemical properties is fundamental to its safe handling.

Property Value

Molecular Formula CsH11NO2S

Molecular Weight 149.21 g/mol
Appearance White to off-white solid
Melting Point 78-82 °C

Boiling Point Not determined
Solubility Soluble in water

CAS Number 340526-93-0
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Hazard Identification and GHS Classification

It is crucial to be aware of the potential hazards associated with (S)-3-
(Methylsulfonyl)pyrrolidine to ensure appropriate safety measures are in place.

GHS Classification Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single ] S
) H335: May cause respiratory irritation
Exposure (Category 3), Respiratory System

GHS Pictogram:

laalt text

Experimental Protocols for Safe Handling

Adherence to strict protocols is essential when working with (S)-3-(Methylsulfonyl)pyrrolidine
to minimize exposure and risk.

Personal Protective Equipment (PPE) Protocol

o Eye Protection: Wear chemical safety goggles that meet the standards of EN166 (EU) or
NIOSH (US).

e Hand Protection: Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.
Dispose of contaminated gloves after use in accordance with good laboratory practices.

o Skin and Body Protection: Wear a lab coat, and ensure that skin is not exposed.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if a
risk assessment indicates that engineering controls are insufficient.

Laboratory Handling Protocol
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e Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood.

e Avoidance of Contact: Take all necessary precautions to avoid direct contact with the skin
and eyes and to prevent inhalation of dust.

e Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling.

Storage Protocol

» Container: Keep the container tightly closed.
o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).

o Temperature: Store in a cool, dry place away from incompatible materials.

Emergency Procedures Workflow

In the event of an emergency, a clear and logical workflow is critical to ensure a rapid and
effective response.
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Exposure Event

Assess the Situation
(Inhalation, Skin/Eye Contact, Ingestion)

If inhaled l If on skin If iieyes If swallowed

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse with Plenty of Water Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for emergency procedures following exposure.

Spillage and Disposal Logical Relationship

Proper management of spills and waste is a critical component of laboratory safety.
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Accidental Spill

Evacuate Personnel Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Spilled Material

Dispose of as Hazardous Waste Decontaminate Spill Area

Click to download full resolution via product page

Caption: Logical steps for managing spills and disposal.

Toxicological and Ecological Information
Toxicological Data

Limited toxicological data is available. The primary hazards are irritation to the skin, eyes, and
respiratory system.
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Endpoint

Result

Acute Toxicity

No data available

Skin Corrosion/Irritation

Causes skin irritation

Serious Eye Damage/Irritation

Causes serious eye irritation

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity - Single Exposure

May cause respiratory irritation

Specific Target Organ Toxicity - Repeated

Exposure

No data available

Aspiration Hazard

No data available

Ecological Data

No ecological data is available for (S)-3-(Methylsulfonyl)pyrrolidine. It is important to prevent

its release into the environment.

S tabili | .

Parameter

Description

Reactivity

No data available

Chemical Stability

Stable under recommended storage conditions

Possibility of Hazardous Reactions

No data available

Conditions to Avoid

Incompatible materials

Incompatible Materials

Strong oxidizing agents

Hazardous Decomposition Products

Carbon oxides, nitrogen oxides (NOXx), sulfur

oxides
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 To cite this document: BenchChem. [(S)-3-(Methylsulfonyl)pyrrolidine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328561#s-3-methylsulfonyl-pyrrolidine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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